Cas no 69380-73-0 (1H-Benzimidazole-1-carboxylicacid,methylester(9CI))

1H-Benzimidazole-1-carboxylicacid,methylester(9CI) structure
69380-73-0 structure
Product Name:1H-Benzimidazole-1-carboxylicacid,methylester(9CI)
CAS No:69380-73-0
MF:C9H8N2O2
MW:176.172021865845
CID:853161
PubChem ID:13338974
Update Time:2025-04-19

1H-Benzimidazole-1-carboxylicacid,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-carboxylicacid,methylester(9CI)
    • methyl benzimidazole-1-carboxylate
    • SCHEMBL9791225
    • Methyl 1H-benzimidazole-1-carboxylate
    • 1-methoxycarbonylbenzimidazole
    • OJHVSVKKRBFAEY-UHFFFAOYSA-N
    • DTXSID80537384
    • 69380-73-0
    • Inchi: 1S/C9H8N2O2/c1-13-9(12)11-6-10-7-4-2-3-5-8(7)11/h2-6H,1H3
    • InChI Key: OJHVSVKKRBFAEY-UHFFFAOYSA-N
    • SMILES: O(C)C(N1C=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.1Ų
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